Cas no 1840957-06-3 ((1S)-1-(1-benzofuran-5-yl)ethan-1-ol)

(1S)-1-(1-Benzofuran-5-yl)ethan-1-ol is a chiral secondary alcohol featuring a benzofuran moiety, which imparts unique steric and electronic properties. Its enantiomerically pure (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring high stereoselectivity. The benzofuran scaffold enhances stability and offers versatile reactivity for further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, where its rigid aromatic system and hydroxyl group enable precise control over molecular interactions. Its well-defined chirality ensures consistent performance in catalytic applications and ligand design. Suitable for use under controlled conditions, it meets stringent purity standards for research and industrial applications.
(1S)-1-(1-benzofuran-5-yl)ethan-1-ol structure
1840957-06-3 structure
Product Name:(1S)-1-(1-benzofuran-5-yl)ethan-1-ol
CAS No:1840957-06-3
MF:C10H10O2
MW:162.185203075409
CID:5841585
PubChem ID:93512994
Update Time:2025-05-24

(1S)-1-(1-benzofuran-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1840957-06-3
    • EN300-1741083
    • (1S)-1-(1-benzofuran-5-yl)ethan-1-ol
    • Inchi: 1S/C10H10O2/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-7,11H,1H3/t7-/m0/s1
    • InChI Key: PEZBLWQGTBTVEA-ZETCQYMHSA-N
    • SMILES: O1C=CC2=C1C=CC(=C2)[C@H](C)O

Computed Properties

  • Exact Mass: 162.068079557g/mol
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 33.4Ų

(1S)-1-(1-benzofuran-5-yl)ethan-1-ol Pricemore >>

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Additional information on (1S)-1-(1-benzofuran-5-yl)ethan-1-ol

Recent Advances in the Study of (1S)-1-(1-benzofuran-5-yl)ethan-1-ol and Related Compound 1840957-06-3

The compound (1S)-1-(1-benzofuran-5-yl)ethan-1-ol, along with its related chemical entity 1840957-06-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential therapeutic applications and unique structural properties. This research brief aims to provide a comprehensive overview of the latest findings regarding these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the importance of (1S)-1-(1-benzofuran-5-yl)ethan-1-ol as a chiral building block in the synthesis of more complex pharmaceutical agents. Its enantiomeric purity and structural stability make it an attractive candidate for drug development. Meanwhile, compound 1840957-06-3 has been identified as a promising lead molecule in the treatment of certain neurological disorders, owing to its ability to modulate specific neurotransmitter pathways.

In terms of synthesis, novel methodologies have been developed to produce (1S)-1-(1-benzofuran-5-yl)ethan-1-ol with higher yields and greater enantioselectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis route using chiral catalysts, achieving an enantiomeric excess of over 98%. This advancement is particularly significant for scaling up production for potential clinical trials.

Pharmacological investigations of 1840957-06-3 have revealed its potent activity as a selective inhibitor of certain kinase enzymes implicated in neurodegenerative diseases. In vitro studies using neuronal cell cultures showed significant neuroprotective effects at nanomolar concentrations. These findings were further supported by in vivo experiments in animal models, where the compound demonstrated good blood-brain barrier penetration and favorable pharmacokinetic properties.

The mechanism of action for these compounds appears to involve multiple pathways. (1S)-1-(1-benzofuran-5-yl)ethan-1-ol derivatives have shown activity in modulating inflammatory responses, while 1840957-06-3 exhibits unique binding characteristics to specific protein targets in the central nervous system. Structural-activity relationship (SAR) studies have provided valuable insights into the molecular features responsible for their biological effects.

From a clinical perspective, preliminary toxicology studies suggest that both compounds have acceptable safety profiles within therapeutic dose ranges. However, further investigation is needed to fully assess their long-term effects and potential drug-drug interactions. Current research efforts are focused on optimizing these compounds for improved bioavailability and target specificity.

In conclusion, the growing body of research on (1S)-1-(1-benzofuran-5-yl)ethan-1-ol and 1840957-06-3 highlights their significant potential in pharmaceutical development. While challenges remain in terms of clinical translation, these compounds represent promising candidates for the treatment of various conditions, particularly in the neurological and inflammatory disease areas. Continued research in this field is expected to yield important discoveries in the coming years.

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